molecular formula C9H15N3O B8729079 N-Cyanomethyl-1-aminocyclohexane-1-carboxamide

N-Cyanomethyl-1-aminocyclohexane-1-carboxamide

Cat. No. B8729079
M. Wt: 181.23 g/mol
InChI Key: RUWBBBUXZRUXBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Cyanomethyl-1-aminocyclohexane-1-carboxamide is a useful research compound. Its molecular formula is C9H15N3O and its molecular weight is 181.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Cyanomethyl-1-aminocyclohexane-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Cyanomethyl-1-aminocyclohexane-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-Cyanomethyl-1-aminocyclohexane-1-carboxamide

Molecular Formula

C9H15N3O

Molecular Weight

181.23 g/mol

IUPAC Name

1-amino-N-(cyanomethyl)cyclohexane-1-carboxamide

InChI

InChI=1S/C9H15N3O/c10-6-7-12-8(13)9(11)4-2-1-3-5-9/h1-5,7,11H2,(H,12,13)

InChI Key

RUWBBBUXZRUXBG-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(C(=O)NCC#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

FMOC-1-amino-cyclohexanecarboxylic acid cyanomethyl-amide (248 mmol) is dissolved in DMF (200 ml), piperidine (248 mmol) is added and the mixture is stirred at RT for 2 hours. The reaction mixture is poured into water (3000 ml) and stirred for 30 minutes. The suspension is filtered and the filtrate is acidified with HCl 4N and than extracted with ethyl acetate. NaOH 1N is added to make the water phase basic and the mixture is extracted three times with ethyl acetate. The organic fractions are dried over sodium sulfate and the solvent is evaporated. The residue is dried (vacuum) to yield a pale yellow oil. Rf=0.26 (CH2Cl2/MeOH=95:5).
Name
FMOC-1-amino-cyclohexanecarboxylic acid cyanomethyl-amide
Quantity
248 mmol
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
248 mmol
Type
reactant
Reaction Step Two
Name
Quantity
3000 mL
Type
reactant
Reaction Step Three
Name
CH2Cl2 MeOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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